Cas no 219841-92-6 (5-Cyano-2-iodobenzoic acid)

• Product Name: 5-Cyano-2-iodobenzoic acid
• CAS No: 219841-92-6
• MF: C₈H₄INO₂
• MW: 273.027334213257
• MDL: MFCD14706750
• CID: 828780
• PubChem ID: 22008822
• Update Time: 2025-10-28

5-Cyano-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-iodobenzoic acid
• 5-cyano-2-iodobenzoic acid (Related Reference)
• Benzoic acid, 5-cyano-2-iodo-
• LogP
• 2-Iodo-5-cyanobenzoic acid

• MDL： MFCD14706750
• Inchi： 1S/C8H4INO2/c9-7-2-1-5(4-10)3-6(7)8(11)12/h1-3H,(H,11,12)
• InChI Key： KKYRFNJFSDWXMG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C=C1C(=O)O

Computed Properties

• Exact Mass: 272.92822
• Monoisotopic Mass: 272.92868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 2.08±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.57 g/l) (25 º C),
• PSA: 61.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Cyano-2-iodobenzoic acid

Introduction to 5-Cyano-2-iodobenzoic acid (CAS No: 219841-92-6)

5-Cyano-2-iodobenzoic acid, with the chemical formula C₇H₃INO₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by its unique structural features, including a cyano group at the 5-position and an iodine substituent at the 2-position. These structural attributes make it a valuable intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The CAS No 219841-92-6 assigned to this compound ensures its unique identification and distinguishes it from other structurally similar molecules. This standardized numbering system is crucial for researchers and regulatory bodies to accurately reference and track the compound throughout its lifecycle, from synthesis to application in various scientific studies.

5-Cyano-2-iodobenzoic acid has been extensively studied for its potential applications in drug discovery and development. The presence of both the cyano and iodine functional groups provides multiple points for chemical modification, enabling researchers to tailor its properties for specific biological targets. Recent advancements in medicinal chemistry have highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases, including cancer and inflammatory disorders.

In the realm of oncology research, 5-Cyano-2-iodobenzoic acid has been explored as a precursor in the development of novel chemotherapeutic agents. Its structural framework allows for easy incorporation into complex molecular architectures, facilitating the design of compounds that can selectively interact with cancer cell receptors or enzymes. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent antitumor activity by inhibiting key signaling pathways involved in cancer progression.

Moreover, the cyano group in 5-Cyano-2-iodobenzoic acid serves as a versatile handle for further functionalization, enabling the attachment of pharmacophores that enhance bioavailability and target specificity. This flexibility has been leveraged in the synthesis of peptidomimetics and other bioactive molecules designed to modulate biological processes at the molecular level.

The iodine substituent at the 2-position adds another layer of reactivity to this compound, making it a valuable scaffold for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules and have been widely employed in the synthesis of heterocyclic compounds with pharmaceutical relevance. Researchers have utilized these transformations to develop novel analogs of 5-Cyano-2-iodobenzoic acid, which exhibit improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent publications have also underscored the potential of 5-Cyano-2-iodobenzoic acid in the development of targeted radioligands for positron emission tomography (PET) imaging. The iodine atom can be easily radiolabeled with positron-emitting isotopes such as fluorine-18 or gallium-68, allowing for non-invasive visualization of biological targets in vivo. This application has opened new avenues in diagnostic medicine, enabling more precise monitoring of disease progression and treatment response.

The synthesis of 5-Cyano-2-iodobenzoic acid typically involves multi-step organic transformations starting from readily available benzoic acid derivatives. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution, and cyanation reactions are commonly employed in its preparation.

In conclusion, 5-Cyano-2-iodobenzoic acid (CAS No: 219841-92-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. The ongoing exploration of its applications underscores its importance as a cornerstone molecule in modern medicinal chemistry.